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Introduction: The Quest for Synthetic Musks
The fragrance industry's history is intrinsically linked to the pursuit of captivating and enduring

scents. Among the most prized of these has been musk, a raw material traditionally obtained

from the scent glands of animals like the musk deer. However, ethical concerns, high costs,

and inconsistent supply drove the chemical industry to seek synthetic alternatives. This quest

led to the development of several classes of synthetic musks, with the polycyclic musks

emerging in the mid-20th century as a commercially successful and widely used category.

These compounds, characterized by their complex ring structures, offered a desirable

combination of a strong, clean, and persistent musk odor with excellent stability in various

product formulations. This guide delves into the historical context, discovery, and scientific

understanding of a key member of this family: Phantolide.

The Dawn of a New Musk Era: Discovery and
Historical Context of Phantolide
The story of Phantolide is woven into the broader narrative of polycyclic musk discovery, a

period of intense innovation and competition among fragrance and flavor companies. While the

nitromusks were discovered in the late 19th century, concerns over their potential toxicity and

instability spurred the search for new molecular scaffolds.[1] The breakthrough into polycyclic

musks began in the mid-20th century.
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Phantolide, chemically known as 1-(2,3-Dihydro-1,1,2,3,3,6-hexamethyl-1H-inden-5-

yl)ethanone or Acetyl Hexamethyl Indan, emerged during this vibrant period of fragrance

chemistry.[2] Its development is closely associated with Polak's Frutal Works (PFW), a

significant player in the flavor and fragrance industry.[3][4][5][6] While the exact date of its initial

synthesis is not definitively documented in the readily available literature, its introduction is

generally placed in the latter half of the 20th century, following the pioneering work on other

polycyclic musks.[7][8] The timeline below situates the emergence of Phantolide within the

broader context of key polycyclic musk discoveries.

Timeline of Key Polycyclic Musk Discoveries

Nitromusks (late 1800s) Phantolide (mid-20th Century)
Precursors

Tonalide (1954)
Leads to

Galaxolide (1960s)
Further Development
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Caption: A simplified timeline illustrating the progression of synthetic musk discovery, placing

Phantolide as a key development in the mid-20th century.

Chemical Profile and Synthesis of Phantolide
Phantolide is a member of the indan class of polycyclic musks.[2] Its molecular formula is

C₁₇H₂₄O, and it has a molecular weight of 244.37 g/mol . The characteristic musk odor of

Phantolide is attributed to its specific molecular structure, featuring a hexamethyl-substituted

indan core with an acetyl group.

Synthesis Pathway: The Friedel-Crafts Acetylation
The primary industrial synthesis of Phantolide is achieved through the Friedel-Crafts

acetylation of 1,1,2,3,3,5-hexamethylindane.[3][9] This electrophilic aromatic substitution

reaction is a cornerstone of organic chemistry and provides an efficient route to this important

fragrance molecule.
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The overall synthesis can be broken down into two main stages: the formation of the

hexamethylindane precursor and the subsequent acetylation. The precursor, 1,1,2,3,3,5-

hexamethylindane, can be synthesized from para-cymene.[3]

The subsequent and final step in the synthesis of Phantolide is the Friedel-Crafts acetylation

of the hexamethylindane intermediate.

1,1,2,3,3,5-Hexamethylindane

ReactionAcetyl Chloride (CH₃COCl)

Lewis Acid Catalyst (e.g., AlCl₃)

Phantolide

Click to download full resolution via product page

Caption: The Friedel-Crafts acetylation step in the synthesis of Phantolide.

Experimental Protocol: Laboratory-Scale Synthesis of
Phantolide
The following protocol is a generalized representation of the Friedel-Crafts acetylation step for

the synthesis of Phantolide, based on established chemical principles.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser, dissolve 1,1,2,3,3,5-hexamethylindane in a suitable

inert solvent (e.g., dichloromethane or carbon disulfide).

Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst, such

as anhydrous aluminum chloride (AlCl₃), in portions while stirring.

Acylating Agent Addition: Once the catalyst is fully dispersed, add acetyl chloride dropwise

from the dropping funnel, maintaining the low temperature.
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Reaction Progression: After the addition is complete, allow the reaction mixture to stir at

room temperature for several hours to ensure complete reaction. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by carefully pouring the mixture over

crushed ice and an acidic solution (e.g., dilute HCl) to decompose the aluminum chloride

complex.

Extraction and Purification: Separate the organic layer, wash it with a sodium bicarbonate

solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and

concentrate it under reduced pressure. The crude product can be purified by vacuum

distillation or column chromatography to yield pure Phantolide.

The Olfactory Mechanism: How We Perceive the
Scent of Phantolide
The perception of Phantolide's characteristic musk odor is a complex biological process

initiated by the interaction of the molecule with specific olfactory receptors (ORs) in the nasal

epithelium. Recent research has identified the human olfactory receptor OR5A2 as a key

receptor for polycyclic musks, including Phantolide.[10]

The binding of Phantolide to OR5A2 triggers a cascade of intracellular signaling events,

ultimately leading to the generation of a neural signal that is transmitted to the brain and

interpreted as the distinct scent of musk. The precise fit of the Phantolide molecule into the

binding pocket of the OR5A2 receptor is crucial for its activation. This "lock and key"

mechanism is a fundamental principle of structure-activity relationships in olfaction.
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Caption: The signaling pathway initiated by the binding of Phantolide to the OR5A2 receptor.

Applications in the Fragrance Industry
Phantolide has been a stalwart of the perfumer's palette for decades due to its desirable

olfactory properties and excellent performance in a wide range of consumer products.[9] Its

primary applications are as a fragrance ingredient and a fixative, enhancing the longevity of

other scent components in a formulation.
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Property Description

Odor Profile
Sweet, musky, with powdery and slightly floral

undertones.

Substantivity
High, providing a long-lasting base note to

fragrances.

Stability
Good stability in various media, including soaps

and detergents.

Applications
Perfumes, colognes, cosmetics, soaps,

detergents, fabric softeners, and air fresheners.

Environmental and Toxicological Profile
The widespread use of Phantolide has led to its detection in various environmental

compartments, raising questions about its environmental fate and potential toxicological effects.

Environmental Presence and Fate
As a lipophilic compound, Phantolide has a tendency to partition from water into sediment and

biota.[11] It has been detected in surface water, wastewater effluent, sewage sludge, and

aquatic organisms.[12] While it is not as persistent as some other synthetic musks, its

continuous release into the environment from consumer products is a source of ongoing

exposure.[13]

Ecotoxicology
Studies have investigated the potential ecotoxicological effects of Phantolide on various

organisms. While acute toxicity is generally low, there are concerns about the potential for

chronic effects and bioaccumulation in the food chain. Some research suggests that polycyclic

musks, as a class, may have endocrine-disrupting effects in certain aquatic species.[11]

Human Toxicology and Regulatory Status
The primary human exposure to Phantolide is through the use of personal care products. In

terms of toxicology, a key concern for Phantolide is its potential for phototoxicity.[11][14] The
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International Fragrance Association (IFRA) has set standards for the use of Acetyl Hexamethyl

Indan (AHMI), the chemical name for Phantolide, due to this effect.[11]

The regulatory status of Phantolide varies by region. In the European Union, its use in

cosmetics is regulated, and it is subject to concentration limits.[15][16][17] In the United States,

the fragrance industry is largely self-regulated, though the Research Institute for Fragrance

Materials (RIFM) provides safety assessments.

Toxicological Endpoint Finding

Acute Oral Toxicity
Data not readily available in a standardized

format (e.g., LD50).

Dermal Toxicity
Generally considered to have low acute dermal

toxicity.

Skin Irritation May cause irritation upon contact.[9]

Phototoxicity
Recognized as a phototoxic agent by IFRA.[11]

[14]

Genotoxicity
Studies on the genotoxicity of polycyclic musks

have yielded mixed results.[18]

Analytical Methodologies
The detection and quantification of Phantolide in various matrices are typically performed

using chromatographic techniques coupled with mass spectrometry. Gas chromatography-

mass spectrometry (GC-MS) is a common and effective method for analyzing Phantolide in

environmental and biological samples due to its volatility and thermal stability.[19][20][21]

Conclusion
Phantolide stands as a significant molecule in the history of synthetic fragrances. Its discovery

in the mid-20th century provided the perfume industry with a valuable and versatile musk

odorant that has graced countless consumer products. While its use has been tempered by a

growing understanding of its environmental presence and toxicological profile, particularly its

phototoxicity, Phantolide remains a testament to the ingenuity of fragrance chemists. The
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ongoing scientific scrutiny of Phantolide and other synthetic musks underscores the

importance of a comprehensive understanding of the entire lifecycle of these widely used

chemicals, from their synthesis and application to their ultimate environmental fate and impact.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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